Chalcone
Overview
Description
Cinnamoylbenzene is a natural product found in Tilia tomentosa, Alpinia hainanensis, and other organisms with data available.
An aromatic KETONE that forms the core molecule of CHALCONES.
Scientific Research Applications
Anticancer Properties
- Multifunctional Anticancer Agents : Chalcones and flavones have been identified as promising lead molecules in cancer therapy. They exhibit a spectrum of anticancer activities through mechanisms like topoisomerase inhibition, MDR channel inhibition, targeting NF-kB pathways, and inducing apoptosis (P, Remya Rs, & Ramalakshmi, 2022).
- Synthesis and Medicinal Applications : Chalcones, being the precursors of flavonoids and isoflavonoids, serve as active lead molecules in medicinal chemistry for drug discovery, demonstrating various biological activities (Aluru Rammohan et al., 2020).
- Privileged Structure in Medicinal Chemistry : As a privileged scaffold in medicinal chemistry, chalcone derivatives have shown various biological activities with clinical potential against diverse diseases (Chunlin Zhuang et al., 2017).
Molecular Mechanisms and Bioactivity
- Biological Activities : Chalcones have demonstrated a range of biological activities including antidiabetic, anticancer, anti-inflammatory, antimicrobial, antioxidant, antiparasitic, psychoactive, and neuroprotective effects (Salehi et al., 2021).
- Alzheimer's Disease Applications : Chalcones have shown potential as therapeutic and diagnostic agents in Alzheimer's disease, due to their small molecular size, cost-effective synthesis, and ability to modulate lipophilicity for blood-brain barrier permeability (Thapa et al., 2021).
- Cytotoxic and Chemoprotective Properties : Chalcones exhibit cytotoxic activity against tumor cell lines and chemoprotective activities, potentially through mechanisms like disruption of the cell cycle, inhibition of angiogenesis, and antioxidant properties (Go, Wu, & Liu, 2005).
Therapeutic and Diagnostic Applications
- Recent Therapeutic Advances : Chalcones serve as lead compounds for the discovery of agents with antioxidant, anti-inflammatory, anticancer, or anti-infective properties (Ni, Meng, & Sikorski, 2004).
- Drug Design Applications : Their simple chemistry and structural diversity make chalcones a valuable source for the design and development of new drugs (Gomes et al., 2017).
- Inhibition of Firefly Bioluminescence : Chalcones have been discovered as inhibitors of firefly luciferase, which is widely used in life science research and high-throughput screening (Zhang et al., 2017).
Other Applications
- Phytotoxic Activity : Chalcone has demonstrated phytotoxic activity on Arabidopsis seedlings, inducing programmed cell death, which may have implications in agricultural research (Díaz-Tielas et al., 2012).
- Anti-inflammatory Potential : Chalcones have shown significant anti-inflammatory activity by modulating various therapeutic targets like Cyclooxygenase, Lipooxygenase, and Nuclear Factor-κB (Mahapatra, Bharti, & Asati, 2017).
properties
IUPAC Name |
1,3-diphenylprop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQFBYFPFKXHELB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8022531 | |
Record name | Chalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cinnamoylbenzene | |
CAS RN |
94-41-7 | |
Record name | Chalcone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94-41-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022531 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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